Cas no 36198-87-5 (Dimethyl Trimethylsilyl Phosphite)

Dimethyl Trimethylsilyl Phosphite structure
36198-87-5 structure
Product Name:Dimethyl Trimethylsilyl Phosphite
CAS No:36198-87-5
MF:C5H15O3PSi
MW:182.230063676834
MDL:MFCD00075439
CID:317852
PubChem ID:24862029
Update Time:2025-09-28

Dimethyl Trimethylsilyl Phosphite Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,dimethyl trimethylsilyl ester
    • DIMETHYL TRIMETHYLSILYL PHOSPHITE
    • DIMETHYL(TRIMETHYLSILYL)PHOSPHITE
    • O,O'-DIMETHYL(TRIMETHYLSILYL)PHOSPHITE, tech-95
    • (MeO)2POSiMe3
    • Dimethyl(trimethylsilyl)phosphite, tech-95
    • EINECS 252-908-3
    • Me3SiOP(OMe)2
    • mono(trimethylsilyl)dimethyl phosphite
    • phosphonic acid dimethyl trimethylsilyl ether
    • Trimethylsilyl dimethyl phosphite
    • Dimethyltrimethylsilyl phosphite
    • O,O'-Dimethyl(Trimethylsilyl)Phosphite
    • MFCD00075439
    • Phosphorous acid, dimethyl trimethylsilyl ester
    • Dimethyl trimethylsilyl phosphite, 95%
    • FT-0694964
    • AKOS015913152
    • DTXSID00189763
    • NS00057180
    • dimethyl (trimethylsilyl) phosphite
    • SCHEMBL2380027
    • DIMETHYLTRIMETHYLSILYLPHOSPHITE
    • 36198-87-5
    • HWMXPTIFAGBDIK-UHFFFAOYSA-N
    • Dimethyl Trimethylsilyl Phosphite
    • MDL: MFCD00075439
    • Inchi: 1S/C5H15O3PSi/c1-6-9(7-2)8-10(3,4)5/h1-5H3
    • InChI Key: HWMXPTIFAGBDIK-UHFFFAOYSA-N
    • SMILES: P(OC)(OC)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 182.05300
  • Monoisotopic Mass: 182.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 89.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.954 g/mL at 25 °C(lit.)
  • Boiling Point: 36-37 °C/11 mmHg(lit.)
  • Flash Point: Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • Refractive Index: n20/D 1.410(lit.)
  • PSA: 41.28000
  • LogP: 2.35760
  • Solubility: Not available

Dimethyl Trimethylsilyl Phosphite Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2920 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-13
  • Hazardous Material Identification: C
  • HazardClass:3.2
  • PackingGroup:III
  • TSCA:No
  • Storage Condition:2-8°C
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R10; R34
  • Packing Group:III
  • Hazard Level:3.2

Dimethyl Trimethylsilyl Phosphite Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethyl Trimethylsilyl Phosphite Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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$ 305.00 2023-04-17
abcr
AB111093-10 ml
Dimethyl(trimethylsilyl)phosphite, 95%; .
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€527.00 2024-04-17
SHENG KE LU SI SHENG WU JI SHU
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¥1158.00 2023-09-05
abcr
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€629.70 2025-02-15

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